Cas no 4760-58-1 (Benzeneacetonitrile,4-amino-a-phenyl-)

• Product Name: Benzeneacetonitrile,4-amino-a-phenyl-
• CAS No: 4760-58-1
• Molecular Formula: C₁₄H₁₂N₂
• Molecular Weight: 208.25848
• CID: 335100
• PubChem ID: 116771

Benzeneacetonitrile,4-amino-a-phenyl- Properties

Names and Identifiers

• Benzeneacetonitrile,4-amino-a-phenyl-
• (4-aminophenyl)-phenylacetonitrile
• (4-Amino-phenyl)-phenyl-acetonitrile
• [(2R,3S,6S)-3-acetyloxy-6-phenacyl-3,6-dihydro-2H-pyran-2-yl]methyl acetate
• < 4-Amino-phenyl> -phenyl-acetonitril
• 2-(4-Aminophenyl)-2-phenylacetonitrile
• AC1L7LV8
• NSC355509
• NSC355697
• Phenyl-(4-amino-phenyl)-acetonitril
• NSC 405161
• Benzeneacetonitrile, 4-amino-.alpha.-phenyl-
• SCHEMBL2734637
• NSC-405161
• .alpha.-(4-Aminophenyl)phenylacetonitrile
• EN300-57915
• (4-Aminophenyl)(phenyl)acetonitrile #
• 4760-58-1
• NSC405161

• InChIKey： ICAAICSDOCMEKS-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12N2/c15-10-14(11-4-2-1-3-5-11)12-6-8-13(16)9-7-12/h1-9,14H,16H2
• SMILES： NC1=CC=C(C(C2=CC=CC=C2)C#N)C=C1

Computed Properties

• Exact Mass: 208.10016
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 208.1
• Heavy Atom Count: 16
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81
• Refractive Index: 1.626
• Boiling Point: 384.6°Cat760mmHg
• Melting Point: 72 ºC
• Flash Point: 186.4°C
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),
• Density: 1.145±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles